molecular formula C11H8N2O B8571083 4-Isocyanato-2-methyl-quinoline CAS No. 158727-57-2

4-Isocyanato-2-methyl-quinoline

Cat. No. B8571083
CAS RN: 158727-57-2
M. Wt: 184.19 g/mol
InChI Key: IBAZFASTCZUSES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Isocyanato-2-methyl-quinoline is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Isocyanato-2-methyl-quinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Isocyanato-2-methyl-quinoline including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

158727-57-2

Product Name

4-Isocyanato-2-methyl-quinoline

Molecular Formula

C11H8N2O

Molecular Weight

184.19 g/mol

IUPAC Name

4-isocyanato-2-methylquinoline

InChI

InChI=1S/C11H8N2O/c1-8-6-11(12-7-14)9-4-2-3-5-10(9)13-8/h2-6H,1H3

InChI Key

IBAZFASTCZUSES-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=CC=CC=C2C(=C1)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methyl-quinoline-4-carboxylic acid (276 mg, 1.2 mmol) in DMF (4 mL) at 0° C. is added triethylamine (1.22 mg, 1.2 mmol) and slowly (30 min) DPPA (332 mg, 1.2 mmol). The reaction mixture is stirred for 2 h at 0° C. and 12 h at 20° C. The reaction is quenched with ice (10 g) and extracted with Et2O (6×30 mL). The combined organic extracts are washed successively with saturated NaHCO3 (2×15 mL) and water (2×10 mL), and are evaporated without heating in vacuo. The residue is dissolved in dry toluene and heated at reflux for 2 h. The resulting solution is carried forward without further isolation of the title compound.
Quantity
276 mg
Type
reactant
Reaction Step One
Quantity
1.22 mg
Type
reactant
Reaction Step One
Name
Quantity
332 mg
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One

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